Cas no 1222630-51-4 ((2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate))

(2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate) structure

1222630-51-4 structure

Product Name:(2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate)

CAS No:1222630-51-4

MF:C₁₀H₂₆B₂F₈NP

MW:364.903131961823

MDL:MFCD17018771

CID:4726755

PubChem ID:72376448

Update Time:2024-11-07

(2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate) Chemical and Physical Properties

Names and Identifiers

- (2-AMMONIOETHYL)DI-T-BUTYLPHOSPHONIUM BIS(TETRAFLUOROBORATE)
- SC11622
- (2-AMMONIOETHYL)DI-TERT-BUTYLPHOSPHONIUM BIS(TETRAFLUOROBORATE)
- SCHEMBL15323214
- CS-0108146
- (2-AMMONIOETHYL)DI-TERT-BUTYL)PHOSPHANIUM DITETRAFLUOROBORATE
- E76922
- 1222630-51-4
- (2-AMMONIOETHYL)DI-T-BUTYLPHOSPHONIUMBIS(TETRAFLUOROBORATE)
- SY316413
- (2-Ammonioethyl)di-tert-butylphosphonium Tetrafluoroborate
- 2-ditert-butylphosphaniumylethylazanium;ditetrafluoroborate
- (2-Ammonioethyl)di-tert-butylphosphonium bis(tetrafluoroborate), 96%
- MFCD17018771
- (2-Ammonioethyl)di-t-butylphosphonium bis(tetrafluoroborate), 97%
- (2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate)
- MDL： MFCD17018771
- Inchi： 1S/C10H24NP.2BF4/c1-9(2,3)12(8-7-11)10(4,5)6;2*2-1(3,4)5/h7-8,11H2,1-6H3;;/q;2*-1/p+2
- InChI Key： MWVDZPSIELCQBF-UHFFFAOYSA-P
- SMILES： [PH+](CC[NH3+])(C(C)(C)C)C(C)(C)C.F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

Exact Mass: 365.1861225g/mol
Monoisotopic Mass: 365.1861225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 135
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.6

(2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate) Pricemore >>

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